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Compound of Interest

Compound Name: 6-Ethoxyquinoline-2-carbaldehyde

Cat. No.: B027307

Technical Support Center: 6-Ethoxyquinoline-2-
carbaldehyde

This guide provides essential safety and handling information for 6-Ethoxyquinoline-2-
carbaldehyde (CAS No. 100063-12-5). As a specific Safety Data Sheet (SDS) is not readily
available, this information has been compiled from data on closely related compounds,
including other quinoline carboxaldehyde derivatives and ethoxyquinoline isomers.
Researchers should handle this compound with care, treating it as potentially hazardous.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What are the primary hazards associated with 6-Ethoxyquinoline-2-carbaldehyde?

Al: Based on data for analogous compounds, 6-Ethoxyquinoline-2-carbaldehyde should be
treated as a substance that can cause skin irritation, serious eye irritation, and potential
respiratory irritation.[1][2][3] It may also be harmful if swallowed or in contact with skin.[4]

Q2: What personal protective equipment (PPE) is required when handling this compound?
A2: To ensure safety, the following PPE is mandatory:

o Eye Protection: Chemical safety goggles or a face shield.[1]
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» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).

» Body Protection: A lab coat or other protective clothing to prevent skin contact.[1]

» Respiratory Protection: If working with fine powders or in a poorly ventilated area, a NIOSH-
approved respirator is recommended.[1]

Q3: I've spilled a small amount of the powder on the lab bench. How should I clean it up?

A3: For small spills, you should:

Ensure the area is well-ventilated.

Wearing your full PPE, gently sweep up the solid material, avoiding dust generation.[2][3]

Place the collected material into a sealed, labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Dispose of all contaminated cleaning materials as hazardous waste.

Q4: The compound has changed color in storage. Is it still usable?

A4: A change in color may indicate degradation or contamination. Aromatic aldehydes can be
sensitive to light, air, and temperature.[5] It is recommended to assess the purity of the
compound using an appropriate analytical method (e.g., TLC, NMR, or HPLC) before
proceeding with your experiment.

Q5: What should | do in case of accidental skin or eye contact?

A5:

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[1][2]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do. Seek immediate medical attention.[1][3]
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Quantitative Data Summary

The following table summarizes key safety and physical property data, compiled from

information on 6-Ethoxyquinoline-2-carbaldehyde and its close analogs.

Property Value Source(s)
Chemical Formula C12H1:NO2 --INVALID-LINK--[6]
Molecular Weight 201.22 g/mol --INVALID-LINK--[7]
Appearance Solid (Expected) N/A

Storage Temperature

Room temperature; some
suppliers recommend cold-
chain transport. Long-term

storage at 2-8°C is advisable.

~-INVALID-LINK--[7],
[Benchchem][5]

Incompatibilities

Strong oxidizing agents, strong
bases.[2][5]

[Fisher Scientific][2],
[Benchchem][5]

Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[Thermo Fisher Scientific][1]

Precautionary Statements

P261: Avoid breathing
dust.P280: Wear protective
gloves/eye
protection.P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[Thermo Fisher Scientific][1]

Experimental Protocols
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Standard Operating Procedure for Weighing and
Dispensing

This protocol outlines the safe procedure for weighing and preparing a solution of 6-
Ethoxyquinoline-2-carbaldehyde.

Materials:

6-Ethoxyquinoline-2-carbaldehyde solid

o Appropriate solvent

e Analytical balance

e Spatula

e Weighing paper or boat

e Volumetric flask

o Beaker

o Magnetic stirrer and stir bar (optional)

o Personal Protective Equipment (PPE) as specified above

Procedure:

Preparation: Ensure the analytical balance is clean and located inside a chemical fume hood
or a ventilated enclosure. Don all required PPE.

e Taring: Place the weighing paper or boat on the balance and tare it.

o Dispensing: Carefully transfer the desired amount of 6-Ethoxyquinoline-2-carbaldehyde
from its storage container to the weighing vessel using a clean spatula.

e Recording: Record the exact mass of the compound.
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» Transfer: Transfer the weighed solid to a beaker or volumetric flask.

¢ Rinsing: Use a small amount of the intended solvent to rinse any remaining solid from the
weighing vessel into the beaker or flask to ensure a complete transfer.

» Dissolution: Add the remaining solvent to the beaker or flask and stir until the solid is
completely dissolved. A magnetic stirrer can be used to facilitate this process.

» Storage: If not for immediate use, cap the flask, label it clearly with the compound name,
concentration, solvent, and date, and store it under the recommended conditions.

e Cleanup: Clean the spatula and work area. Dispose of any contaminated materials in the
appropriate hazardous waste stream. Wash hands thoroughly.

Visual Guides
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Safe Handling and Storage Workflow

Start: Experiment Planning

;

Assess Hazards
(Review SDS/Analog Data)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling in Ventilated Area
(Fume Hood)

Post-Handling Spill Occurs

Routine Disposal

Store in Cool, Dry, Dark Place

(Tightly Sealed Container) Spill Response Protocol

Expired/Degraded

Dispose of Waste Properly

End: Decontaminate & Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 6-Ethoxyquinoline-2-carbaldehyde.
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Emergency Exposure Response

Skin Contact Eye Contact Inhalation Ingestion

Wash with Soap & Water (15+ min) Flush with Water (15+ min) Move to Eresh Air Rinse Mouth with Water
Remove Contaminated Clothing Remove Contact Lenses Do NOT Induce Vomiting

If breathing is difficult

If irritation persists Immediately

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage procedures for 6-
Ethoxyquinoline-2-carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027307#safe-handling-and-storage-procedures-for-6-
ethoxyquinoline-2-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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